Cas no 20737-42-2 (3-Hydroxypyrazine-2-carboxylic acid)

• Product Name: 3-Hydroxypyrazine-2-carboxylic acid
• CAS No: 20737-42-2
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• MDL: MFCD00235136
• CID: 253672
• PubChem ID: 565962
• Update Time: 2025-04-19

3-Hydroxypyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxypyrazine-2-carboxylic acid
• 2-Hydroxy-3-Pyrazinecarboxylic Acid
• 2-oxo-1H-pyrazine-3-carboxylic acid
• 2-Pyrazinecarboxylicacid, 3,4-dihydro-3-oxo-
• 3,4-dihydro-3-oxo-2-Pyrazinecarboxylic acid
• 3-Oxo-3,4-dihydropyrazine-2-carboxylic acid
• 2-Carboxy-3-hydroxypyrazine
• 2-Oxo-1,2-dihydropyrazine-3-carboxylic acid
• 2-Pyrazinecarboxylicacid,3,4-dihydro-3-oxo
• 3-Hydroxy-2-pyrazinecarboxylic acid
• 3-hydroxy-2-pyrazinecarboxylic acid(SALTDATA: FREE)
• 3-Hydroxypiperazine-2-carboxylic acid
• 3-Hydroxypyrazinecarboxylic acid
• 3-Oxo-3,4-dihydro-pyrazin-2-carbonsaeure
• 3-oxo-3,4-dihydro-pyrazine-2-carboxylic acid
• FJZRUSFQHBBTCC-UHFFFAOYSA-N
• Pyrazinecarboxylic acid, 3,4-dihydro-3-oxo-
• 2-Pyrazinecarboxylic acid, 3,4-dihydro-3-oxo-
• PubChem8870
• BCP03022
• 3-Hydroxy-2-pyrazinecarboxylic acid #
• PB18475
• TS-00041
• SB21673
• MFCD00235136
• SCHEMBL354188
• Pyrazine-2-carboxylic acid, 3-hydroxy-
• SY017462
• AB2876
• CHEMBL5206365
• CS-W019268
• EN300-97055
• 3-oxo-3,4-dihydropyrazine-2-carboxylicacid
• 3-HYDROXY-PYRAZINE-2-CARBOXYLIC ACID
• 20737-42-2
• AM20070323
• Q-103307
• GS-5796
• FD9125
• AKOS005206934
• F2113-0070
• FT-0638038
• DTXSID60340595
• AC-12883
• AKOS005606513
• 3-oxo-4H-pyrazine-2-carboxylic acid
• DB-002166
• STK695183

• MDL： MFCD00235136
• Inchi： 1S/C5H4N2O3/c8-4-3(5(9)10)6-1-2-7-4/h1-2H,(H,7,8)(H,9,10)
• InChI Key： FJZRUSFQHBBTCC-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=NC=CN1

Computed Properties

• Exact Mass: 140.02200
• Monoisotopic Mass: 140.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8
• XLogP3: -0.2

Experimental Properties

• Density: 1.63
• Boiling Point: 305.2°C at 760 mmHg
• Flash Point: 321.8°C
• Refractive Index: 1.662
• PSA: 83.31000
• LogP: -0.11960

3-Hydroxypyrazine-2-carboxylic acid Security Information

• Hazard Statement： H319
• Storage Condition：Sealed in dry,2-8°C